Cas no 2694069-59-3 ((2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride)

• Product Name: (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride
• CAS No: 2694069-59-3
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD34475132
• CID: 5627585
• PubChem ID: 145710787
• Update Time: 2025-10-18

(2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride
• (2S)-2-Amino-3-(indolin-3-yl)propanoic acid hydrochloride
• EN300-28320951
• 2694069-59-3
• L-Tryptophan, hydrochloride (1:1)

• MDL： MFCD34475132
• Inchi： 1S/C11H14N2O2.ClH/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10;/h1-4,7,9,13H,5-6,12H2,(H,14,15);1H/t7?,9-;/m0./s1
• InChI Key： HLNYSJIVWQQRNR-ABKGKFHGSA-N
• SMILES： Cl.OC([C@H](CC1C2C=CC=CC=2NC1)N)=O

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride

(2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride (CAS No. 2694069-59-3)

(2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride (CAS No. 2694069-59-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tryptophan, a key amino acid involved in various biological processes, including neurotransmitter synthesis and protein structure. The hydrochloride salt form enhances its solubility and stability, making it a valuable tool in both academic and industrial settings.

The chemical structure of (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride is characterized by a chiral center at the α-carbon, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity and interactions with target proteins. The indole ring, a common motif in many biologically active compounds, contributes to the compound's ability to modulate various cellular pathways.

Recent studies have highlighted the potential therapeutic applications of (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride has been investigated for its neuroprotective properties. A study in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future drug development efforts.

Beyond its therapeutic applications, (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride is also used as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific signaling pathways makes it an invaluable reagent for investigating cellular mechanisms underlying various diseases. For example, it has been used to study the role of serotonin receptors in mood disorders and the regulation of immune responses in autoimmune conditions.

In conclusion, (2S)-2-amino-3-(2,3-dihydro-1H-indol-3-yl)propanoic acid hydrochloride (CAS No. 2694069-59-3) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it an exciting area of focus for scientists and pharmaceutical companies alike. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.